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Compound of Interest

Compound Name: (E/Z)-HA155

Cat. No.: B581603

Disclaimer: This document provides guidance on the proper disposal of (E/Z)-HA155 based on
general principles for handling halogenated organic compounds in a laboratory setting. A
specific Safety Data Sheet (SDS) for (E/Z)-HA155 was not located; therefore, it is imperative to
consult with your institution's Environmental Health and Safety (EHS) department for site-
specific protocols and to ensure full compliance with local, state, and federal regulations.

(E/Z)-HA155, with the chemical formula C24H19BFNOSS, is a halogenated organic compound.
[1][2] The presence of fluorine necessitates that it be treated as a hazardous waste.[1][2][3]
Improper disposal can pose risks to human health and the environment. Adherence to the
following procedures is essential for the safe management of (E/Z)-HA155 waste.

l. Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including but not limited to:

o Chemical safety goggles
e Lab coat
e Chemically resistant gloves (e.g., nitrile)

All handling of (E/Z)-HA155, including preparation for disposal, should be conducted within a
certified chemical fume hood to minimize inhalation exposure.[3]

Il. Waste Segregation and Collection

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b581603?utm_src=pdf-interest
https://www.benchchem.com/product/b581603?utm_src=pdf-body
https://www.benchchem.com/product/b581603?utm_src=pdf-body
https://www.benchchem.com/product/b581603?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b581603?utm_src=pdf-body
https://www.benchchem.com/product/b581603?utm_src=pdf-body
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Proper segregation of chemical waste is critical to prevent dangerous reactions and to facilitate

compliant disposal.

Step 1: Identify the Correct Waste Stream (E/Z)-HA155 waste must be classified as
halogenated organic waste.[1][3] It should not be mixed with non-halogenated organic waste,

as the disposal methods and costs for these streams differ significantly.[4]

Step 2: Use a Designated Waste Container Collect (E/Z)-HA155 waste in a dedicated, properly

labeled container.

The container must be made of a compatible material, such as polyethylene.[2] Avoid using
metal containers, as some halogenated solvents can degrade and form acids that corrode
metal.[2]

The container must be in good condition, with a secure, tight-fitting lid to prevent leaks and
evaporation.[2]

Step 3: Label the Waste Container Affix a "Hazardous Waste" label to the container

immediately upon starting waste accumulation.[3][5] The label must include:

The words "Hazardous Waste"[5]
The full chemical name: "(EIZ)-HA155"

An accurate list of all constituents and their approximate percentages if it is a mixed waste
stream.[1][3]

The relevant hazard characteristics (e.g., Toxic).[3]
The name of the principal investigator or laboratory contact.

The accumulation start date.

lll. Step-by-Step Disposal Procedure

Preparation of (E/Z)-HA155 Waste:
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o If the waste is in solid form, it can be placed directly into the designated halogenated
waste container.

o If the waste is dissolved in a solvent, the entire solution should be treated as halogenated
waste. Do not attempt to evaporate the solvent.

o For grossly contaminated labware (e.g., glassware, pipette tips), rinse with a minimal
amount of a suitable solvent (such as acetone or ethanol) and collect the rinsate as
halogenated organic waste.[6] Decontaminated glassware can then be washed according
to standard laboratory procedures.

e Accumulation and Storage:

o

Keep the halogenated waste container securely closed at all times, except when adding
waste.[3]

o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory.[3]

o Ensure the SAAis in a well-ventilated, cool, and dry location, away from heat sources and
incompatible materials.[2][3]

o Secondary containment (e.g., a larger, chemically resistant tub) is recommended to
contain any potential leaks.[2]

* Requesting Waste Pickup:

o Do not allow the waste container to be filled beyond 90% capacity to prevent spills during
transport.[6]

o Once the container is full or if the waste has been stored for the maximum allowable time
per institutional policy (often not exceeding one year for partially filled containers in an
SAA), arrange for its disposal.[7]

o Follow your institution's specific procedures to request a hazardous waste pickup from the
EHS department.[3][5]

Key Prohibitions:
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DO NOT dispose of (E/Z)-HA155 in the regular trash.[9]

DO NOT mix with acidic, basic, or reactive wastes.[3][4]

V. Data Presentation

DO NOT dispose of (E/Z)-HA155 down the drain.[2][4][8]

DO NOT mix (E/Z)-HA155 with non-halogenated organic waste.[1][4]

Parameter Guideline

Rationale

Waste Classification Halogenated Organic Waste

Contains Fluorine, a halogen
element.[1][2]

] ] Polyethylene or other
Container Material ) )
compatible plastic

Prevents corrosion that can

occur with metal containers.[2]

"Hazardous Waste", full
Container Labeling chemical name, constituents,
hazards

Ensures regulatory compliance
and safe handling.[3][5]

Designated Satellite

Storage Location )
Accumulation Area (SAA)

Safe, controlled, and compliant

temporary storage.[7]

Collection by institutional EHS
Disposal Method for incineration or other

approved treatment.

Halogenated wastes require

specialized disposal methods.

[1]

V. Disposal Workflow Diagram
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Step 1: Preparation & Segregation

Wear Appropriate
PPE

;

Handle in
Chemical Fume Hood

;

Identify Waste as
'Halogenated Organic'

Step 2: Cgntainment

Select Compatible
Waste Container
(e.g., Polyethylene)

Affix 'Hazardous Waste'

Label with Full Details

Place Waste in
Labeled Container

Step 3: Stora@e & Disposal

Close Container and
Store in SAA

l

Store in Secondary
Containment

Request Pickup from EHS
(when container is full)

Professional Disposal
(Incineration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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